Cas no 61656-54-0 (2-Furanacetic acid, 5-hexadecyl-, methyl ester)
61656-54-0 structure
Product Name:2-Furanacetic acid, 5-hexadecyl-, methyl ester
CAS No:61656-54-0
MF:C23H40O3
MW:364.56190776825
CID:471155
PubChem ID:10384193
Update Time:2025-04-19
2-Furanacetic acid, 5-hexadecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanacetic acid, 5-hexadecyl-, methyl ester
- methyl 2-(5-hexadecylfuran-2-yl)acetate
- Plakorsin A
- 61656-54-0
- DTXSID10439089
- CHEMBL478745
-
- Inchi: 1S/C23H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-19-22(26-21)20-23(24)25-2/h18-19H,3-17,20H2,1-2H3
- InChI Key: RSEGFEUGOMWIRF-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)OC)=CC=C1CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 364.2979
- Monoisotopic Mass: 364.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
2-Furanacetic acid, 5-hexadecyl-, methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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